Cas no 886502-33-6 (4-methoxy-2-(trifluoromethoxy)benzonitrile)

4-Methoxy-2-(trifluoromethoxy)benzonitrile is a fluorinated aromatic nitrile compound featuring both methoxy and trifluoromethoxy substituents on the benzene ring. Its unique structure, combining electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy and nitrile) groups, makes it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the nitrile functionality offers versatility for further derivatization. This compound is well-suited for applications requiring fine-tuned electronic and steric properties. Its high purity and consistent performance make it a reliable choice for research and industrial processes involving heterocyclic chemistry or fluorinated building blocks.
4-methoxy-2-(trifluoromethoxy)benzonitrile structure
886502-33-6 structure
Product Name:4-methoxy-2-(trifluoromethoxy)benzonitrile
CAS No:886502-33-6
MF:C9H6F3NO2
MW:217.144652843475
MDL:MFCD06660284
CID:1926719
Update Time:2025-06-07

4-methoxy-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-2-(trifluoromethoxy)benzonitrile
    • AGN-PC-01LREA
    • SureCN1980445
    • CTK7A1205
    • MolPort-000-166-422
    • JRD-1898
    • SBB095368
    • AG-A-76330
    • MDL: MFCD06660284
    • Inchi: 1S/C9H6F3NO2/c1-14-7-3-2-6(5-13)8(4-7)15-9(10,11)12/h2-4H,1H3
    • InChI Key: KCDAVWNDFNGBFU-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C#N)=CC=C(C=1)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3

4-methoxy-2-(trifluoromethoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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4-Methoxy-2-(trifluoromethoxy)benzonitrile
886502-33-6 97%
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TRC
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$ 105.00 2022-06-04
TRC
M106510-1000mg
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$ 180.00 2022-06-04
abcr
AB205648-5 g
4-Methoxy-2-(trifluoromethoxy)benzonitrile; 97%
886502-33-6
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€234.00 2022-06-11
Apollo Scientific
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£36.00 2025-02-21
Apollo Scientific
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Apollo Scientific
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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